Cas no 63528-81-4 (Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-)
63528-81-4 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
CAS No:63528-81-4
MF:C13H12N4O2
MW:256.25998210907
CID:528629
PubChem ID:6454638
Update Time:2025-04-19
Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
- 8-ethyl-7-methyl-1H-benzo[g]pteridine-2,4-dione
-
- Inchi: 1S/C13H12N4O2/c1-3-7-5-9-8(4-6(7)2)14-10-11(15-9)16-13(19)17-12(10)18/h4-5H,3H2,1-2H3,(H2,15,16,17,18,19)
- InChI Key: JYURMFSYBSZMBQ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(N1)=O)N=C1C=C(CC)C(C)=CC1=N2
Computed Properties
- Exact Mass: 256.09616
- Monoisotopic Mass: 256.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 83.98
Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
63528-81-4 (Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-) Related Products
- 1086-80-2(Lumichrome)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk